Journal Name:Soft Robotics
Journal ISSN:2169-5172
IF:7.784
Journal Website:https://home.liebertpub.com/publications/soft-robotics/616/
Year of Origin:0
Publisher:Mary Ann Liebert Inc.
Number of Articles Per Year:55
Publishing Cycle:
OA or Not:Not
Soft Robotics ( IF 7.784 ) Pub Date: 2023-01-27 , DOI:
10.1134/s0040579522060197
Abstract—Possible ways to reduce heat consumption in the separation of liquid mixtures by the rectification method are considered. The main provisions of thermodynamically reversible rectification and the theory of internal energy saving during rectification are given. The proposed methods of energy saving based on these theories are compared. The results of a computational experiment using the Aspen Plus software are presented. It is shown that distributed heat supply along the height of the stripping part of the column, recommended by the theory of reversible distillation, is not an effective way to save energy. This fact is confirmed by the theory of internal energy saving during rectification. The theory of internal energy saving makes it possible to find the most effective ways to reduce heat costs in the rectification of binary mixtures and develop an approach to choosing optimal schemes for the separation of multicomponent mixtures.
Soft Robotics ( IF 7.784 ) Pub Date: 2023-01-27 , DOI:
10.1134/s0040579522060227
AbstractThe catalytic efficiency of different metallic ions-modified clinoptilolite zeolite was investigated on the removal of toluene. Various metals including divalent ions of manganese, iron, zinc and copper were added in to zeolite via ion-exchange procedure. XRF, SEM, XRD, BET and TPD analyses were used to determine all the catalysts properties. The catalytic behavior through ion-exchanged clinoptilolite zeolites for the oxidation of toluene was compared with raw clinoptilolite. The results showed that the ion-exchange catalysts (Zn-CLP, Fe-CLP, Cu-CLP and Mn-CLP) had a noteworthy increase in toluene oxidation due to change in the dispersion of the acid sites content with altered intensity and increase in the surface area. The conversion efficiency of toluene was increased up to 100% for Mn-CLP at 300°C. It can be concluded that clinoptilolite zeolite modified with divalent ions of manganese had a much higher efficiency in the removal of toluene from air flow than the rest zeolite.
Soft Robotics ( IF 7.784 ) Pub Date: 2023-05-12 , DOI:
10.1134/s0040579523010098
AbstractThe practical implementation of new highly efficient methods of liquid–liquid chromatography requires preliminary mathematical modeling for the conditions of the separation process being developed, including its equipment design. In this work, two approaches to the mathematical description of the processes of liquid–liquid chromatography are theoretically analyzed, one of which is based on solving the material-balance equations of a model of a cascade of equilibrium steps, and the other of which uses the Gaussian distribution to describe the outlet concentration profiles of the components of the mixture being separated. It is shown that, if the number of equilibrium steps (characterizing the efficiency of the chromatographic system) is N ≥ 50, then the separation processes can be mathematically modeled using the simpler dependences obtained from the Gaussian distribution. For the conditions when the efficiency of the chromatographic system is N < 50, dependences are obtained using the model of equilibrium steps for mathematical modeling of the processes of separation by various methods of liquid–liquid chromatography.
Soft Robotics ( IF 7.784 ) Pub Date: 2023-05-12 , DOI:
10.1134/s0040579523010049
Abstract—In the large-scale production of phenol by the cumene method, an important constituent is the separation of multicomponent mixtures containing the target products and various impurities. The potential of distillation processes of a specific composition is determined by the structure of the vapor–liquid equilibrium diagram structure. The paper analyzes the phase diagram of a six-component system and its constituents of a smaller dimension. Thermodynamic restrictions on the distillation process associated with the presence of separatric manifolds are established, and ways to overcome them through the use of special techniques are shown. The structures of mixture separation flowsheets are proposed and the columns operation parameters are determined. The use of the re-extractive distillation process is a viable alternative for phenol purification, since it allows the second product of the cumene method, acetone, to be involved in the technological cycle.
Soft Robotics ( IF 7.784 ) Pub Date: 2022-11-16 , DOI:
10.1134/s0040579522050268
Abstract—A hydrometallurgical method for the extraction and separation of Li(I), Mn(II), Al(III), and Fe(III) from the cathode material of a lithium–manganese battery is proposed for the first time; the method is based on a combination of leaching and liquid extraction using a deep eutectic solvent. The extraction system based on Aliquat 336/menthol (1 : 1) is used as a deep eutectic solvent in the extraction of metal ions from a hydrochloric-acid solution for cathode leaching. The proposed flow-chart for processing of the lithium–manganese battery allows one to carry out sufficiently complete separation of Li, Mn, Al, and Fe.
Soft Robotics ( IF 7.784 ) Pub Date: 2023-06-05 , DOI:
10.1134/s0040579523010013
Abstract—The extractive distillation of three binary mixtures (acetone–chloroform, acetone–methanol, and allyl alcohol–allyl acetate) in traditional two-column schemes and in sequence with partially coupled heat and material flows is considered. The optimal scheme parameters according to the criterion of total energy costs in column boilers are determined. It is shown that the use of sequence with partially coupled heat and material flows provides energy cost savings of 4.4–29.2% compared to the traditional scheme. It is found that during the extractive distillation of the allyl alcohol–allyl acetate mixture, the optimal values of the extractive agent flowrate for the two-column scheme and the scheme with partially coupled heat and material flows coincide; the optimal flowrate of the extractive agent in the scheme with partially coupled heat and material flows in the separation of an acetone–chloroform mixture is 1.28 times lower, and in the separation of an acetone–methanol mixture, it is 1.27 times higher than in the two-column scheme. The reasons for these differences are established.
Soft Robotics ( IF 7.784 ) Pub Date: 2023-06-05 , DOI:
10.1134/s0040579523020069
AbstractUnder practical conditions, one of the possible solutions to the problem of treatment of hydrogen-sulfide-containing industrial wastewater is the electrochemical oxidation of sulfides. In this work, the model system Fe–NaCl–Na2S–H2SO4–H2O is considered, an experimental setup is constructed, and the electrocoagulation process is studied in a wide (288–308 K) range of temperatures of an aqueous solution of hydrogen sulfide. The optimal ratios between the initial components in the system are determined. The experimental and calculated pH of the solution are found. The system is thermodynamically modeled by minimizing the Gibbs energy, and the concentration distribution of individual molecules and other species (cations, anions) in the solution is characterized. Possible chemical reactions in the system Fe–NaCl–Na2S–H2SO4–H2O during the electrocoagulation of hydrogen-sulfide-containing wastewater are identified. Eh–pH diagrams are constructed to compare the redox potentials of the systems Fe–H2O, Fe–H2O–S, and Fe–NaCl–Na2S–H2SO4–H2O based on the determined concentrations of iron- and sulfur-containing particles in the solution. A calculation formula for the redox potential Eh of the system is obtained.
Soft Robotics ( IF 7.784 ) Pub Date: 2023-01-27 , DOI:
10.1134/s0040579522060070
AbstractThe low-temperature chemical vapor deposition was used to coat zeolitic imidazolate framework-8 crystals onto the selective layer of polysulfone membrane to obtain a composite membrane. The chemical vapor deposition was performed by a reaction between zinc and 2-Methyl-1H-imidazole vapor at room conditions. The physical and chemical properties of the obtained composite membrane were characterized using material analysis methods. The effects of feed pressure and age of the membranes on CO2 and CH4 permeation were investigated. The results showed that the prevailing cracks were decreased in the composite membrane containing zeolitic imidazolate framework-8 nano-crystals. The molecular sieving effect of zeolitic imidazolate framework-8 caused the increase of the CO2/CH4 selectivity of the composite membrane up to 31%. The age of membranes and the feed pressure made slight drops in CO2 and CH4 permeation and less than 4% enhancement in the ideal CO2/CH4 selectivity. The results showed that the low-temperature and room-pressure chemical vapor deposition is useful for enhancing the CO2/CH4 selectivity of polymeric membranes.
Soft Robotics ( IF 7.784 ) Pub Date: 2022-11-16 , DOI:
10.1134/s0040579522050311
AbstractAn earlier-developed procedure for calculating the molar volumes of electrolytes Vs0 is used for a comparative analysis. The molar volumes Vs0 are determined for four electrolytes NH4Cl, NaBr, KBr, and KI based on the published data, and the errors of these values are estimated. Comparison of the obtained values of Vs0 and the earlier-found [1] similar values for various cations and anions is performed. It is shown that there is no correlation between Vs0 and the values of the ionic radii.
Soft Robotics ( IF 7.784 ) Pub Date: 2023-05-12 , DOI:
10.1134/s0040579523010116
AbstractA dual-cascade system for the purification of regenerated uranium hexafluoride from 232, 234, 236U is proposed. In the first cascade, regenerated uranium is enriched to a 235U concentration of no less than 20% with a decrease in the mass 236U/235U ratio. Its additional feed flow is waste uranium hexafluoride, whose contaminated flow is removed as an additional product. The second additional feed flow is natural uranium hexafluoride. The main product flow from the first cascade is sent as a feed flow to the second cascade. Its waste purified from 232, 234U is diluted with low-enriched or natural uranium hexafluoride to the 235U concentration less than 5%. A numerical experiment is also performed. It is shown that the product formed after diluting the waste of the second cascade satisfies the ASTM C996-20 specification requirements for enriched commercial uranium hexafluoride in terms of 232, 234, 236U.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | ROBOTICS 机器人学1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
14.70 | 8 | Science Citation Index Expanded | Not |
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